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Compound of Interest

Compound Name: Totu

Cat. No.: B1631470

For Researchers, Scientists, and Drug Development Professionals

Abstract

TOTU (O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N’,N'-tetramethyluronium
tetrafluoroborate) is a highly effective uronium-based coupling reagent widely employed in
peptide synthesis. Its high reactivity, suppression of racemization, and the convenient removal
of byproducts make it a valuable tool for the efficient assembly of peptide chains. This technical
guide provides an in-depth overview of the chemical structure, properties, and applications of
the TOTU reagent, including detailed experimental protocols and a mechanistic exploration of
its function in peptide bond formation.

Chemical Structure and Properties

The TOTU reagent is a salt consisting of a tetramethyluronium cation and a tetrafluoroborate
anion. The key to its reactivity lies in the uronium moiety, which readily activates the carboxyl
group of an amino acid.

Chemical Structure:

o Systematic Name: O-[(Ethoxycarbonyl)cyanomethylenamino]-N,N,N’,N'-tetramethyluronium
tetrafluoroborate

e CAS Number: 136849-72-4[1]
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e Molecular Formula: C10H17BFaN4O3[1]

e Molecular Weight: 328.07 g/mol

The structure of the TOTU reagent is depicted below:
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Figure 1: Chemical Structure of TOTU Reagent
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Physicochemical Properties:

A summary of the key physicochemical properties of the TOTU reagent is presented in the
table below for easy reference.

Property Value Reference(s)

White to off-white crystalline

Appearance [1]
powder

Purity >99.0% (HPLC) [1]

Melting Point 142-148 °C

o High solubility in common
Solubility _ [1]
organic solvents

N Protect from light and store in
Storage Conditions [1]
a cool, dry place (£25°C)

Mechanism of Action in Peptide Coupling

The primary function of the TOTU reagent is to activate the carboxyl group of an N-protected
amino acid, rendering it susceptible to nucleophilic attack by the amino group of another amino
acid or a growing peptide chain. This activation process proceeds through the formation of a
highly reactive O-acylisourea intermediate. The general mechanism is outlined below.
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Carboxylic Acid Activation

TOTU Reagent
+TOTU
R-COOH

R-CO-O-X
(Active Ester Intermediate)

Peptide Bond Formation
R-CO-NH-R' Gthyl 2—cyano-2—(hydroxyimino)acetate)

+HN-R'

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Peptide-Resin

i

Swell Resin in DMF

:

Fmoc Deprotection
(20% Piperidine/DMF)

r/ ’
\
\\
\
(Wash (DMF, DCM))

Couple with Fmoc-AA,
TOTU, DIPEA in DMF
/

Monitor Reaction
(Kaiser Test)
\ ,
(Wash (DMF, DCM))
(End: Elongated Peptide—ResirD

Click to download full resolution via product page

Next Amino Acid

e ——————————————

~

/
/
/

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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